1-(Ethoxymethyl)-4-fluorobenzene

• IUPAC Name: 1-(ethoxymethyl)-4-fluorobenzene
• InChI: InChI=1S/C9H11FO/c1-2-11-7-8-3-5-9(10)6-4-8/h3-6H,2,7H2,1H3
• InChI Key: CHKACQRAHJPTQI-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CC=C(C=C1)F
• Molecular Formula: C9H11FO
• Molecular Weight: 154.18 g/mol
• CAS No.: 112108-83-5; 405-70-9

Description

1-(Ethoxymethyl)-4-fluorobenzene (C₉H₁₁FO) is an aromatic ether derivative featuring a fluorinated benzene ring substituted with an ethoxymethyl group (–CH₂OCH₂CH₃). This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and materials science research. Its ether linkage provides stability while enabling nucleophilic substitution or oxidation reactions. Evidence indicates commercial availability through suppliers like CymitQuimica, though production discontinuation has been reported .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following compounds share structural similarities with 1-(ethoxymethyl)-4-fluorobenzene, differing in substituent groups, reactivity, and applications:

Functional Group Impact on Properties

• Ether Group (1-(Ethoxymethyl)-4-fluorobenzene) : Enhances stability and solubility in polar solvents compared to halogenated analogues.
• Azide Group (1-(Azidomethyl)-4-fluorobenzene) : Enables Huisgen cycloaddition for triazole formation, critical in medicinal chemistry .
• Halogenated Chains (e.g., 1-(4-Chlorobutyl)-4-fluorobenzene) : Increase electrophilicity, facilitating nucleophilic substitution in antipsychotic drug synthesis .

Research Findings and Industrial Relevance

• Pharmaceutical Applications : Brominated and chlorinated derivatives are pivotal in synthesizing kinase inhibitors (e.g., γ-secretase modulators) and antipsychotics .
• Limitations : Volatility (e.g., 1-(difluoromethyl)-4-fluorobenzene) and commercial discontinuation (e.g., 1-(ethoxymethyl)-4-fluorobenzene) restrict large-scale use .